Cas no 2248258-17-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-oxoimidazolidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-oxoimidazolidine-4-carboxylate
• CAS No: 2248258-17-3
• MF: C₁₃H₁₁N₃O₅
• MW: 289.243542909622
• CID: 5960387
• PubChem ID: 165857771
• Update Time: 2025-06-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-oxoimidazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-oxoimidazolidine-4-carboxylate
• EN300-6514019
• 2248258-17-3

• Inchi： 1S/C13H11N3O5/c1-15-9(6-14-13(15)20)12(19)21-16-10(17)7-4-2-3-5-8(7)11(16)18/h2-5,9H,6H2,1H3,(H,14,20)
• InChI Key： IJBZEQBRGQOTHK-UHFFFAOYSA-N
• SMILES： O(C(C1CNC(N1C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 289.06987046g/mol
• Monoisotopic Mass: 289.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 96Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-oxoimidazolidine-4-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-oxoimidazolidine-4-carboxylate (CAS No. 2248258-17-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-oxoimidazolidine-4-carboxylate (CAS No. 2248258-17-3) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both isoindole and imidazolidine moieties, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and small-molecule therapeutics.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-oxoimidazolidine-4-carboxylate has surged due to their versatility in medicinal chemistry. This compound’s carboxylate ester functionality allows for further derivatization, enabling the creation of targeted drug candidates. Its CAS No. 2248258-17-3 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies and high-throughput screening.

One of the trending topics in chemical research is the optimization of synthetic pathways for complex molecules like this. Scientists are investigating greener catalytic methods and microwave-assisted synthesis to improve yield and reduce environmental impact. The compound’s imidazolidine core is also of interest in peptidomimetics, a field gaining traction due to its applications in protein-protein interaction modulation.

From an industrial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-oxoimidazolidine-4-carboxylate is being evaluated for its stability under various formulation conditions, a critical factor for pharmaceutical excipients. Its compatibility with biodegradable polymers is another area of exploration, aligning with the global push for sustainable chemistry. Questions like “How to enhance the bioavailability of isoindole derivatives?” or “What are the latest patents involving CAS No. 2248258-17-3?” are commonly encountered in search queries, highlighting its commercial and scientific appeal.

In summary, this compound represents a convergence of innovative synthesis, therapeutic potential, and industrial applicability. Its study not only advances organic chemistry but also addresses broader challenges in drug delivery and green manufacturing. As research progresses, CAS No. 2248258-17-3 is poised to remain a key player in the evolving landscape of fine chemicals.